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Compound of Interest

Compound Name: Cbz-NH-PEG24-C2-acid

Cat. No.: B7840204

Introduction

The Cbz-NH-PEG24-C2-acid is a heterobifunctional linker commonly employed in the
synthesis of complex biomolecules, including Proteolysis Targeting Chimeras (PROTACS). This
linker connects a ligand for a target protein to a ligand for an E3 ubiquitin ligase, facilitating the
degradation of the target protein. Accurate and robust analytical characterization of the final
conjugate is critical to ensure its identity, purity, and stability, which are essential for reliable
downstream biological assays and therapeutic development.[1][2]

This document provides detailed application notes and experimental protocols for the
comprehensive characterization of small molecule conjugates prepared using the Cbz-NH-
PEG24-C2-acid linker. The primary analytical techniques covered are High-Performance Liquid
Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear
Magnetic Resonance (NMR) Spectroscopy. These methods collectively allow for the verification
of molecular weight, assessment of purity, and confirmation of structural integrity.

Overall Analytical Workflow

The characterization of a newly synthesized Chz-NH-PEG24-C2-acid conjugate follows a
logical progression from initial purity assessment to definitive structural confirmation. The
general workflow involves purification followed by a suite of analytical techniques to confirm the
final product's quality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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